Cas no 650635-00-0 (6-(3,4-dichlorophenyl)pyridazine-3-thiol)

• Product Name: 6-(3,4-dichlorophenyl)pyridazine-3-thiol
• CAS No: 650635-00-0
• MF: C₁₀H₆Cl₂N₂S
• MW: 257.139038562775
• CID: 408328
• PubChem ID: 10244163
• Update Time: 2025-07-18

6-(3,4-dichlorophenyl)pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinethione, 6-(3,4-dichlorophenyl)-
• 3-(3,4-dichlorophenyl)-1H-pyridazine-6-thione
• 6-(3,4-dichlorophenyl)pyridazine-3-thiol
• DTXSID20437273
• F1967-3160
• 650635-00-0
• CTK2A0285
• F1967-3190
• AKOS026714119
• 6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione
• AKOS026714100

• Inchi： 1S/C10H6Cl2N2S/c11-7-2-1-6(5-8(7)12)9-3-4-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key： DZFVCHNSCQSAGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(NN=1)=S)Cl

Computed Properties

• Exact Mass: 255.96308
• Monoisotopic Mass: 255.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 24.39

Additional information on 6-(3,4-dichlorophenyl)pyridazine-3-thiol

Introduction to 6-(3,4-dichlorophenyl)pyridazine-3-thiol (CAS No. 650635-00-0)

6-(3,4-dichlorophenyl)pyridazine-3-thiol (CAS No. 650635-00-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridazine ring and a thiol group, both of which are critical for its biological activities and potential therapeutic applications.

The molecular formula of 6-(3,4-dichlorophenyl)pyridazine-3-thiol is C₁₁H₇Cl₂N₂S, and its molecular weight is approximately 272.19 g/mol. The presence of the dichlorophenyl substituent and the thiol group imparts specific physicochemical properties to this compound, such as solubility, stability, and reactivity. These properties are crucial for understanding its behavior in various biological systems and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 6-(3,4-dichlorophenyl)pyridazine-3-thiol in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(3,4-dichlorophenyl)pyridazine-3-thiol significantly reduced oxidative damage in neuronal cells exposed to toxic stimuli, thereby preserving cell viability and function.

In addition to its neuroprotective properties, 6-(3,4-dichlorophenyl)pyridazine-3-thiol has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. A notable study published in the Cancer Research journal reported that 6-(3,4-dichlorophenyl)pyridazine-3-thiol selectively induced apoptosis in human breast cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for further development as an anticancer agent.

The mechanism of action of 6-(3,4-dichlorophenyl)pyridazine-3-thiol is multifaceted and involves several molecular targets. One key mechanism is its ability to interact with thioredoxin reductase (TrxR), an enzyme involved in redox homeostasis and cellular defense against oxidative stress. By inhibiting TrxR activity, 6-(3,4-dichlorophenyl)pyridazine-3-thiol can disrupt the redox balance in cells, leading to increased oxidative stress and subsequent cell death. This mechanism is particularly relevant in cancer cells, which often exhibit higher levels of oxidative stress compared to normal cells.

Beyond its direct biological effects, 6-(3,4-dichlorophenyl)pyridazine-3-thiol also shows potential as a scaffold for the design of new drugs. Its unique chemical structure provides a platform for structural modifications that can enhance its potency, selectivity, and pharmacokinetic properties. For example, researchers have explored the synthesis of analogs with modified substituents on the pyridazine ring or the phenyl group to optimize their therapeutic profiles. These efforts have led to the identification of several derivatives with improved biological activities and reduced toxicity.

In conclusion, 6-(3,4-dichlorophenyl)pyridazine-3-thiol (CAS No. 650635-00-0) is a promising compound with diverse biological activities and therapeutic potential. Its neuroprotective and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional mechanisms of action and applications for this compound, contributing to the advancement of drug discovery and therapeutic innovation.